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Compound of Interest

Compound Name: SNPB-sulfo-Me

Cat. No.: B3182537

This document provides crucial safety and logistical guidance for the handling and disposal of
SNPB-sulfo-Me (CAS No. 890409-86-6), a cleavable linker utilized in the development of
antibody-drug conjugates (ADCs). Researchers, scientists, and drug development
professionals should adhere to these procedures to ensure a safe laboratory environment.

While a specific Safety Data Sheet (SDS) for SNPB-sulfo-Me is not publicly available, this
guidance is based on the safety protocols for structurally similar sulfo-NHS ester and
maleimide-containing compounds. It is imperative to obtain the vendor-specific SDS for SNPB-
sulfo-Me and consult it as the primary source of safety information.

Summary of Potential Hazards and Key Safety Measures

SNPB-sulfo-Me is a chemical compound with the formula C14H15N308S3 and a molecular
weight of 449.48. Based on analogous compounds, it should be handled with care, assuming it
may be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation
if inhaled as a dust.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3182537?utm_src=pdf-interest
https://www.benchchem.com/product/b3182537?utm_src=pdf-body
https://www.benchchem.com/product/b3182537?utm_src=pdf-body
https://www.benchchem.com/product/b3182537?utm_src=pdf-body
https://www.benchchem.com/product/b3182537?utm_src=pdf-body
https://www.benchchem.com/product/b3182537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3182537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Hazard Category Potential Hazard

Recommended
Personal Protective
Equipment (PPE)

First Aid Measures

Oral Toxicity Harmful if swallowed.

Do not eat, drink, or
smoke when using

this product.

IF SWALLOWED:
Rinse mouth. Do NOT
induce vomiting.
Immediately call a
POISON CENTER or

doctor.

Skin Irritation Causes skin irritation.

Chemical-resistant
gloves (e.g., nitrile),

lab coat.

IF ON SKIN: Wash
with plenty of soap
and water. Take off
immediately all
contaminated clothing
and wash it before
reuse.[1][2]

o Causes serious eye
Eye Irritation o
irritation.

Safety glasses with

side shields or

goggles.

IF IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. Immediately
call a POISON
CENTER or doctor.[1]

) o May cause respiratory
Respiratory Irritation o
irritation.

Use in a well-
ventilated area or with
a fume hood. If dust is
generated, a NIOSH-
approved respirator

may be necessary.

IF INHALED: Remove
person to fresh air and
keep comfortable for
breathing. Call a
POISON CENTER or
doctor if you feel
unwell.[1][2]

Operational Plan for Handling SNPB-sulfo-Me
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A systematic approach to handling SNPB-sulfo-Me from receipt to disposal is critical for safety.
The following workflow outlines the necessary steps.

4 Receiving and Storage

1. Receive Package
- Inspect for damage.
- Verify chemical identity.

l

2. Storage
- Store in a cool, dry, well-ventilated area.
- Keep container tightly closed.

- J

Handling and Experimentation

3. Don PPE
- Lab coat, gloves, eye protection.

4. Weighing
- Perform in a chemical fume hood or ventilated enclosure.

'

5. Dissolution
- Use appropriate solvent as per protocol.
- Handle solutions with care.

'

6. Experimental Use
- Follow specific experimental protocol.
- Avoid generating aerosols.

- J
4 . I
Waste Disposal
7. Waste Collection
- Collect all contaminated materials (tips, tubes, etc.) in a designated hazardous waste container.
8. Disposal
- Dispose of as hazardous chemical waste in accordance with institutional and local regulations.
- J
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Caption: Workflow for safe handling of SNPB-sulfo-Me.

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is dependent on the specific procedures being performed.
This decision-making flowchart provides guidance on selecting the necessary level of
protection.
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PPE Selection Guide

Start: Assess Task

Minimum PPE:
- Nitrile Gloves
- Lab Coat

Handling solid SNPB-sulfo-Me?

Work in Fume Hood or
Ventilated Enclosure

Handling solution?

es

Risk of splash?

Yes No

No

Wear Goggles or Face Shield Standard Safety Glasses

Click to download full resolution via product page

Caption: Decision-making flowchart for PPE selection.
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Disposal Plan

Proper disposal of SNPB-sulfo-Me and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Unused SNPB-sulfo-Me and any materials contaminated with the solid (e.g.,
weigh boats, contaminated gloves) should be collected in a clearly labeled, sealed container
for hazardous chemical waste.

Liquid Waste: Solutions containing SNPB-sulfo-Me and any contaminated solvents should
be collected in a designated, sealed hazardous waste container. Do not pour down the drain.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical
name ("SNPB-sulfo-Me"), and the primary hazards (e.g., "lrritant,” "Harmful if Swallowed").

Regulatory Compliance: All waste must be disposed of through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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